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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dosimetry of Rubidium-82 (Rb-82) obtained

from different Strontium-82 (Sr-82) generators used in Positron Emission Tomography (PET)

myocardial perfusion imaging. The information presented is based on available experimental

data and regulatory documents, focusing on key performance characteristics that influence

patient radiation dose.

Executive Summary
Rubidium-82 PET imaging is a valuable tool for assessing myocardial perfusion, offering

advantages in terms of rapid workflow and lower radiation exposure compared to some other

nuclear imaging techniques. The primary source of Rb-82 for clinical use is a Sr-82/Rb-82

generator system. This guide focuses on two commercially available generators: CardioGen-

82® and RUBY-FILL®. While both systems provide sterile, nonpyrogenic Rb-82 chloride for

intravenous administration, they exhibit differences in their design, elution characteristics, and

reported efficiency, which can have implications for patient dosimetry.

A critical aspect of Sr-82/Rb-82 generator dosimetry is the potential for breakthrough of the

parent radionuclide, Sr-82, and its impurity, Strontium-85 (Sr-85). This breakthrough can lead to

a significant and unintended radiation dose to the patient, particularly to the bone marrow.[1]

Therefore, strict adherence to daily quality control procedures is paramount for patient safety.
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Comparative Analysis of Sr-82/Rb-82 Generators
The following tables summarize the key specifications and performance data for the

CardioGen-82® and RUBY-FILL® generators.

Table 1: Generator Specifications

Feature CardioGen-82® RUBY-FILL®

Manufacturer Bracco Diagnostics Inc. Jubilant DraxImage Inc.

Sr-82 Activity at Calibration
3.33 - 5.55 GBq (90 - 150 mCi)

[2]

3.145 - 4.255 GBq (85 - 115

mCi)[2]

Elution Flow Rate

Fixed at 50 mL/min (Model

510) or user-selectable 20 or

50 mL/min (Model 1700)[2][3]

User-adjustable from 15 to 30

mL/min[3]

Recommended Patient Dose

1110-2220 MBq (30-60 mCi)

for Model 510; 10-30 MBq/kg

for Model 1700[2][4]

10-30 MBq/kg (0.27-0.81

mCi/kg)[2][3]

Maximum Elution Volume 17 L[5]

Not specified in the same

terms, but has a clinical shelf-

life of approximately 30%

longer than CardioGen-82®[3]

Generator Shelf-life 42 days post-calibration[5]
Longer clinical shelf-life

reported[3]

Table 2: Comparative Rb-82 Yield and Efficiency
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Parameter CardioGen-82® RUBY-FILL®

Reported Daily QA ⁸²Rb

Activity (Start of Use)
2.3 ± 0.2 GBq 3.0 ± 0.2 GBq

Measurement Method for Daily

QA

Dose-calibrator 'maximum' of a

50 mL elution at 50 mL/min[3]

Integrated 'total' of a 35 mL

elution at 20 mL/min[3]

Underestimation of Integrated

Total Activity by 'Maximum'

Method

~24%[3][6] N/A

Estimated ⁸²Rb Production

Efficiency (Integrated Total

Activity)

88 ± 4%[3][6] 95 ± 4%[3][6]

Data from a comparative study of 9 CardioGen-82® and 9 RUBY-FILL® generators.[3][6]

The data suggests that the RUBY-FILL® generator demonstrates a higher Rb-82 production

efficiency compared to the CardioGen-82® when measured on a common scale.[3][6] The

different methods for daily quality assurance activity measurement contribute to a significant

underestimation of the total eluted Rb-82 activity for the CardioGen-82® system.[3][6]

Patient Radiation Dosimetry
The radiation dose to the patient from an Rb-82 PET scan is primarily from the injected Rb-82,

but can be significantly increased by Sr-82 and Sr-85 breakthrough.

Table 3: Estimated Absorbed Radiation Doses from a 2220 MBq (60 mCi) Injection of Rb-82
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Organ
Absorbed Dose (mGy/2220
MBq)

Absorbed Dose (rad/60
mCi)

Kidneys 12.9 1.29

Heart Wall 8.57 0.857

Lungs 6.57 0.657

Liver 4.44 0.444

Spleen 4.22 0.422

Pancreas 4.0 0.40

Thyroid 3.78 0.378

Adrenals 3.55 0.355

Small Intestine 3.33 0.333

Uterus 2.89 0.289

Ovaries 2.67 0.267

Testes 2.22 0.222

Red Marrow 2.0 0.20

Total Body 1.11 0.111

Source: CardioGen-82® Prescribing Information.[4]

For a typical clinical rest/stress Rb-82 PET scan with a total injected activity of 2960 MBq (80

mCi), the mean effective dose is approximately 3.7 mSv.[7] The organs receiving the highest

absorbed doses are the kidneys, heart wall, and lungs.[7][8]

Experimental Protocols
Rubidium-82 Elution and Assay
The following is a generalized protocol for the daily elution and assay of Rb-82 from a Sr-

82/Rb-82 generator. Specific details may vary between generator models and infusion

systems.
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System Preparation: Ensure the infusion system is properly set up according to the

manufacturer's instructions. Use only additive-free 0.9% Sodium Chloride Injection USP for

elution.[9][10]

First Elution (Column Wash): Aseptically elute the generator with 50 mL of saline and discard

the eluate. This step is performed daily before the first patient dose to wash the generator

column.[4][10]

Generator Regeneration: Allow at least 10 minutes for the Rb-82 to regenerate after elution.

[4][10]

Test Elution for Assay: Elute the generator with a specified volume and flow rate (e.g., 50 mL

at 50 mL/min for CardioGen-82®) into a shielded vial.[4] Note the exact end of elution (EOE)

time.

Rb-82 Activity Measurement: Using a calibrated dose calibrator, measure the activity of the

collected eluate at a specific time post-EOE.

Decay Correction: Correct the measured activity back to the EOE time using the appropriate

decay factor for Rb-82 (half-life ≈ 75 seconds).[4]

Strontium-82 and Strontium-85 Breakthrough Testing
This is a critical daily quality control procedure to ensure patient safety.

Sample Preparation: Use the eluate sample collected for the Rb-82 assay.

Rb-82 Decay: Allow the sample to decay for at least one hour to ensure all Rb-82 has

decayed.[4]

Measurement: Measure the activity of the decayed sample in a dose calibrator at the

appropriate setting for Sr-82.

Calculation:

Calculate the amount of Sr-82 breakthrough.
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Calculate the amount of Sr-85 breakthrough based on the known Sr-85/Sr-82 ratio for the

specific generator lot.

Acceptance Criteria: The breakthrough levels must not exceed the regulatory limits:

Sr-82: ≤ 0.02 µCi/mCi of Rb-82 (0.02 Bq/MBq)[9]

Sr-85: ≤ 0.2 µCi/mCi of Rb-82 (0.2 Bq/MBq)[9]

Action Levels: If breakthrough levels exceed one-tenth of the specification limit (Alert Limit),

the frequency of breakthrough testing should be increased (e.g., twice daily).[9][10] If the

limits are exceeded, the generator must be immediately taken out of service.[9]

Visualized Workflows
Daily Quality Control Workflow for Sr-82/Rb-82
Generators
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Caption: Daily quality control workflow for Sr-82/Rb-82 generators.
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Clinical Workflow for Rb-82 PET Myocardial Perfusion
Imaging

Rb-82 PET/CT Myocardial Perfusion Imaging Workflow

Patient Preparation

Rest Scan Low-Dose CT
(Attenuation Correction)

Stress Scan

Infuse Rest Dose of Rb-82

Acquire Rest PET Images
(approx. 5-7 min)

Administer Pharmacologic
Stress Agent

Wait for Appropriate
Interval

Infuse Stress Dose of Rb-82

Acquire Stress PET Images
(approx. 5-7 min)

Image Reconstruction
and Processing

Data Analysis:
Perfusion, Wall Motion,

Ejection Fraction

Generate Clinical Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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